4-Thiocyanatobenzoic acid

• CAS RN: 16671-88-8
• Molecular Formula: C8H5NO2S
• Molecular Weight: 179.2 g/mol
• IUPAC Name: 4-thiocyanatobenzoic acid
• InChI: InChI=1S/C8H5NO2S/c9-5-12-7-3-1-6(2-4-7)8(10)11/h1-4H,(H,10,11)
• InChI Key: ZXHCITRMALCKPV-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)O)SC#N
• synonyms: p-Thiocyanatobenzoic acid

Description

4-Thiocyanatobenzoic acid, also known as TBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TBA is a white crystalline powder with a molecular formula of C8H5NO2S and a molecular weight of 183.2 g/mol. It is a versatile compound that has been used in various scientific research studies, including biochemistry, pharmacology, and analytical chemistry.

Mechanism of Action

The mechanism of action of 4-Thiocyanatobenzoic acid is not well understood, but it is believed to act as a chelating agent, forming stable complexes with metal ions. 4-Thiocyanatobenzoic acid has also been shown to have antioxidant properties, which may be attributed to its ability to scavenge free radicals.
Biochemical and Physiological Effects:
4-Thiocyanatobenzoic acid has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-cancer properties. 4-Thiocyanatobenzoic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 4-Thiocyanatobenzoic acid is its ability to form stable complexes with metal ions, making it an ideal reagent for the determination of metal ions in various samples. However, 4-Thiocyanatobenzoic acid has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 4-Thiocyanatobenzoic acid, including its potential applications in drug discovery and development. 4-Thiocyanatobenzoic acid has been shown to have anti-cancer properties, making it a potential candidate for the development of new anti-cancer drugs. Additionally, 4-Thiocyanatobenzoic acid has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pain medications. Further research is needed to fully understand the mechanism of action of 4-Thiocyanatobenzoic acid and its potential applications in various fields of science.
Conclusion:
In conclusion, 4-Thiocyanatobenzoic acid is a versatile compound that has gained significant attention in the scientific community due to its potential applications in various fields. 4-Thiocyanatobenzoic acid has been extensively studied for its potential applications in analytical chemistry, biochemistry, and pharmacology. 4-Thiocyanatobenzoic acid has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-cancer properties. Further research is needed to fully understand the mechanism of action of 4-Thiocyanatobenzoic acid and its potential applications in various fields of science.

Synthesis Methods

4-Thiocyanatobenzoic acid can be synthesized through various methods, including the reaction of 4-nitrobenzoic acid with thiourea in the presence of a reducing agent, such as iron powder or zinc dust. The reaction yields 4-thiocyanatobenzoic acid as a white crystalline powder that can be purified through recrystallization.

Scientific Research Applications

4-Thiocyanatobenzoic acid has been extensively studied for its potential applications in various fields of science. One of the primary applications of 4-Thiocyanatobenzoic acid is in analytical chemistry, where it is used as a reagent for the determination of various metal ions, including copper, nickel, and cobalt. 4-Thiocyanatobenzoic acid forms a stable complex with these metal ions, which can be easily detected using UV-Vis spectroscopy.